2-[4-(Furan-2-yl)piperazin-1-yl]-6,7-dimethoxyquinolin-4-amine

• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[4-(furan-2-yl)piperazin-1-yl]-6,7-dimethoxyquinolin-4-amine
• InChI: InChI=1S/C19H22N4O3/c1-24-16-10-13-14(20)11-18(21-15(13)12-17(16)25-2)22-5-7-23(8-6-22)19-4-3-9-26-19/h3-4,9-12H,5-8H2,1-2H3,(H2,20,21)
• InChI Key: JXSQJGNZHFISPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=CC(=N2)N3CCN(CC3)C4=CC=CO4)N)OC

Description

2-[4-(Furan-2-yl)piperazin-1-yl]-6,7-dimethoxyquinolin-4-amine is a complex organic compound that features a furan ring, a piperazine ring, and a quinoline moiety. This compound is of significant interest in medicinal chemistry due to its potential therapeutic properties and its role as a building block in the synthesis of various pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Furan-2-yl)piperazin-1-yl]-6,7-dimethoxyquinolin-4-amine typically involves multiple steps, starting with the preparation of the furan and piperazine intermediates. One common method involves the reaction of 2-furancarboxaldehyde with piperazine to form 2-(furan-2-yl)piperazine. This intermediate is then reacted with 6,7-dimethoxyquinoline-4-amine under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-[4-(Furan-2-yl)piperazin-1-yl]-6,7-dimethoxyquinolin-4-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives.

Reduction: The quinoline moiety can be reduced under specific conditions.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines or alkyl halides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used.